![molecular formula C19H19ClN2O3 B248351 1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine](/img/structure/B248351.png)
1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine
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Overview
Description
1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine is a chemical compound that belongs to the category of benzoylpiperazines. It is a synthetic compound that is widely used in scientific research for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of enzymes involved in cell division and proliferation. It may also interfere with the synthesis of nucleic acids and proteins, leading to the inhibition of cell growth and division.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis or programmed cell death in cancer cells. It has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes. In addition, the compound has been shown to have analgesic and anti-inflammatory effects by inhibiting the release of prostaglandins and other inflammatory mediators.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine is its broad spectrum of activity against various types of cancer cells, fungi, and bacteria. It is also relatively easy to synthesize and purify, making it a cost-effective compound for research purposes. However, the compound has some limitations, including its low solubility in water and its potential toxicity to normal cells.
Future Directions
1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine has a promising potential for therapeutic applications. Future research could focus on the development of more efficient and selective derivatives of the compound for specific types of cancer cells, fungi, and bacteria. In addition, studies could investigate the potential use of the compound in combination with other drugs or therapies to enhance its effectiveness and reduce toxicity. Furthermore, the compound could be explored for its potential use in the treatment of other diseases, such as inflammatory disorders and pain.
Synthesis Methods
The synthesis of 1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine involves the reaction of 3-chlorobenzoyl chloride and 4-methoxybenzoyl chloride with piperazine in the presence of a base such as triethylamine. The reaction yields a white crystalline solid that is purified by recrystallization.
Scientific Research Applications
1-(3-Chlorobenzoyl)-4-(4-methoxybenzoyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, antifungal, and antibacterial activities in vitro. In addition, it has been found to have analgesic and anti-inflammatory properties.
Properties
Molecular Formula |
C19H19ClN2O3 |
---|---|
Molecular Weight |
358.8 g/mol |
IUPAC Name |
[4-(3-chlorobenzoyl)piperazin-1-yl]-(4-methoxyphenyl)methanone |
InChI |
InChI=1S/C19H19ClN2O3/c1-25-17-7-5-14(6-8-17)18(23)21-9-11-22(12-10-21)19(24)15-3-2-4-16(20)13-15/h2-8,13H,9-12H2,1H3 |
InChI Key |
LDYKCMJAXRRUIP-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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